1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea

• IUPAC Name: 1-(2-chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea
• InChI: InChI=1S/C15H14ClN5O3S/c16-12-6-1-2-7-13(12)18-15(25)20-19-14(22)9-17-10-4-3-5-11(8-10)21(23)24/h1-8,17H,9H2,(H,19,22)(H2,18,20,25)
• InChI Key: UIDIGHRJTFKAOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NNC(=O)CNC2=CC(=CC=C2)[N+](=O)[O-])Cl
• Molecular Formula: C15H14ClN5O3S
• Molecular Weight: 379.8 g/mol

Description

1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea, also known as NCI-82171, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. This compound belongs to the class of thiourea derivatives and has been found to exhibit potent anticancer activity against a variety of cancer cell lines.

Mechanism of Action

The exact mechanism of action of 1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea is not fully understood. However, it is believed that this compound exerts its anticancer activity by inducing apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can induce cell cycle arrest and inhibit the migration and invasion of cancer cells. It has also been shown to reduce the expression of certain proteins involved in cancer cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea is its potent anticancer activity against a variety of cancer cell lines. This makes it a promising candidate for further development as a cancer treatment. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea. One area of interest is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of potential drug delivery systems to improve the solubility and bioavailability of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential drug targets for cancer treatment.

Synthesis Methods

The synthesis of 1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea involves the reaction of 2-chlorobenzoyl isothiocyanate with 3-nitroaniline in the presence of a base to form the intermediate product, 2-(3-nitroanilino)acetyl isothiocyanate. This intermediate is then reacted with the amine group of thiourea to form the final product, this compound.

Scientific Research Applications

1-(2-Chlorophenyl)-3-[[2-(3-nitroanilino)acetyl]amino]thiourea has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that this compound exhibits potent anticancer activity against a variety of cancer cell lines, including breast, colon, lung, and prostate cancer cell lines. In vivo studies using animal models have also shown promising results in reducing tumor growth and increasing survival rates.